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This technical support center provides troubleshooting guidance for common issues

encountered during the installation of DeepPep. The following FAQs address specific errors

and provide step-by-step solutions to help researchers, scientists, and drug development

professionals streamline their setup process.

Frequently Asked Questions (FAQs)
Q1: I'm encountering errors when installing torch7. What
are the common causes and solutions?
A1: torch7 is a legacy dependency and a frequent source of installation problems on modern

operating systems. Errors often stem from missing prerequisites or compiler incompatibilities.

Common torch7 Installation Errors and Solutions
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Error Signature / Symptom Potential Cause Recommended Solution

Could NOT find Qt4 or similar

Qt-related errors

Missing or improperly

configured Qt4 development

libraries, which are a

dependency for torch7's

graphical components.

Install the Qt4 developer

package for your system. For

example, on Debian/Ubuntu,

use sudo apt-get install qt4-

dev-tools. On macOS with

Homebrew, you may need to

install qt@4. If you have other

Qt versions installed (e.g.,

Anaconda's), it might cause

conflicts. Temporarily removing

the conflicting Qt from your

PATH can help.[1]

error: Unable to find

vcvarsall.bat (Windows)

Missing C++ compiler. torch7

and its dependencies require a

C++ compiler to build from

source.

Install Microsoft Visual C++

Build Tools. Ensure that the

correct version is installed for

the Python/Lua version you

are using.

Errors related to CUDA during

torch7 installation

Incompatible CUDA version.

torch7 was developed for older

versions of CUDA and may not

compile with the latest

releases.[2]

It is recommended to install the

CPU-only version of torch7 if

GPU support is not critical. If

GPU support is needed, you

may have to downgrade your

CUDA toolkit to a version

compatible with torch7 (e.g.,

CUDA 9.1 or older).[2]

General compilation errors

(make fails)

Missing essential build tools

like cmake, gcc, g++, or build-

essential.

Ensure you have a complete

build environment installed. On

Debian/Ubuntu, run sudo apt-

get install build-essential

cmake. On macOS, install

Xcode Command Line Tools:

xcode-select --install.
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Q2: The installation fails during the luarocks steps. How
can I troubleshoot this?
A2: luarocks is the package manager for Lua, used by torch7. Issues here usually relate to

incorrect paths or missing Lua development files.

Troubleshooting luarocks

Error Signature / Symptom Potential Cause Recommended Solution

luarocks: command not found
luarocks is not in the system's

PATH.

Ensure that the torch7

environment is properly

activated. After a successful

torch7 installation, the

installation script usually

provides a command to add it

to your shell's configuration file

(e.g., .bashrc or .zshrc). You

may need to source this file

(source ~/.bashrc) or restart

your terminal.

Error installing cephes or csv

with luarocks

Missing Lua development

libraries (lua-devel) or other

system dependencies required

by these "rocks".

Install the Lua development

package for your system. For

example, on Debian/Ubuntu,

use sudo apt-get install

liblua5.1-0-dev (or a similar

version).

Q3: I'm having issues with Python dependencies like
biopython or general version conflicts.
A3: Python-related errors are common, often due to version mismatches or problems during

package compilation.

Resolving Python Dependency Issues
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Error Signature / Symptom Potential Cause Recommended Solution

building 'Bio.cpairwise2' error:

Unable to find vcvarsall.bat

Missing C++ compiler for

Python on Windows, needed

to build parts of biopython.[3]

Install the Microsoft Visual C++

Build Tools that correspond to

your Python version.

ModuleNotFoundError: No

module named 'torch' after

installing torch7

This error indicates a

confusion between the Lua-

based torch7 and the Python-

based PyTorch. DeepPep's

core is in torch7, but it is

executed via a Python script.

The Python environment itself

does not need PyTorch. The

error might also arise if a

Python package you are trying

to install has a dependency on

PyTorch.[4][5][6]

Ensure you are not trying to

install PyTorch. The torch

dependency for DeepPep is

handled by the torch7

installation. If another

dependency is pulling in

PyTorch, you may need to

install it separately in your

Python environment (pip install

torch).

Python version conflict or

errors related to pyproject.toml

The Python version required

by DeepPep or one of its

dependencies is not

compatible with the version

you are using. DeepPep

requires Python 3.4 or above.

[7][8]

It is highly recommended to

use a dedicated virtual

environment to manage

dependencies for a specific

project. This isolates the

required versions from your

system's Python installation.

Create a virtual environment

with a compatible Python

version (e.g., Python 3.6 or

3.7) before installing the

Python dependencies.

Q4: What is SparseNN and how do I resolve installation
problems with it?
A4: SparseNN is a dependency of DeepPep, likely a custom library for sparse neural networks.

As a non-standard package, it may have specific build requirements.
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Troubleshooting SparseNN Installation

Error Signature / Symptom Potential Cause Recommended Solution

Compilation errors during

SparseNN installation.

Missing a C/C++ compiler or

other build tools. The library

might also have specific

version requirements for its

own dependencies that are not

explicitly stated.

Ensure that cmake and a

C/C++ compiler (gcc/g++) are

installed and accessible.

Check the SparseNN source

code for any README or

installation scripts that might

specify additional

dependencies.

Linker errors (e.g., undefined

reference to...)

The build process is unable to

link against required libraries.

Verify that all other

dependencies, especially

torch7, were installed correctly

and that their library paths are

accessible to the compiler.

Troubleshooting Workflow
The following diagram illustrates a systematic approach to troubleshooting DeepPep

installation errors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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